Cas no 61363-70-0 (Acetic acid, (2-chloro-2-oxoethoxy)-, methyl ester)

• Product Name: Acetic acid, (2-chloro-2-oxoethoxy)-, methyl ester
• CAS No: 61363-70-0
• MF: C₅H₇ClO₄
• MW: 166.559681177139
• CID: 482281
• PubChem ID: 12361282
• Update Time: 2025-04-19

Acetic acid, (2-chloro-2-oxoethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-chloro-2-oxoethoxy)-, methyl ester
• methyl 2-(2-chloro-2-oxoethoxy)acetate
• DTXSID20494129
• SCHEMBL2289698
• Methyl (2-chloro-2-oxoethoxy)acetate
• NQVXBAJFUZHCSB-UHFFFAOYSA-N
• methyl 2-(chloroformylmethoxy)acetate
• 61363-70-0
• methyl (chlorocarbonyl)methoxyacetate

• Inchi： 1S/C5H7ClO4/c1-9-5(8)3-10-2-4(6)7/h2-3H2,1H3
• InChI Key： NQVXBAJFUZHCSB-UHFFFAOYSA-N
• SMILES： ClC(COCC(=O)OC)=O

Computed Properties

• Exact Mass: 166.00331
• Monoisotopic Mass: 166.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters